Cas no 1203073-11-3 (N-[3-cyclopropyl-1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl]-4-fluorobenzamide)

• Product Name: N-[3-cyclopropyl-1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl]-4-fluorobenzamide
• CAS No: 1203073-11-3
• MF: C₁₉H₁₈FN₅O₂
• MW: 367.376926898956
• CID: 5795735
• Update Time: 2025-07-14

N-[3-cyclopropyl-1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl]-4-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

• N-[5-cyclopropyl-2-(5,6-dimethyl-4-oxo-1H-pyrimidin-2-yl)pyrazol-3-yl]-4-fluorobenzamide
• N-[3-cyclopropyl-1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl]-4-fluorobenzamide

• Inchi： 1S/C19H18FN5O2/c1-10-11(2)21-19(23-17(10)26)25-16(9-15(24-25)12-3-4-12)22-18(27)13-5-7-14(20)8-6-13/h5-9,12H,3-4H2,1-2H3,(H,22,27)(H,21,23,26)
• InChI Key： AFKNMHYOBALHAH-UHFFFAOYSA-N
• SMILES： C(NC1=CC(C2CC2)=NN1C1NC(C)=C(C)C(=O)N=1)(=O)C1=CC=C(F)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on N-[3-cyclopropyl-1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl]-4-fluorobenzamide

Introduction to N-[3-cyclopropyl-1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl]-4-fluorobenzamide (CAS No: 1203073-11-3)

N-[3-cyclopropyl-1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl]-4-fluorobenzamide, identified by its CAS number 1203073-11-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research interest. The structural features of this molecule, particularly its pyrazole and pyrimidine moieties, contribute to its unique chemical and pharmacological properties.

The structural framework of N-[3-cyclopropyl-1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl]-4-fluorobenzamide incorporates several key functional groups that are known to enhance binding affinity and selectivity in biological targets. The presence of a cyclopropyl group at the 3-position of the pyrazole ring adds steric bulk, which can influence the compound's interactions with biological receptors. Additionally, the 4,5-dimethyl substitution on the pyrimidine ring introduces further conformational flexibility, allowing for optimal alignment with target proteins.

The benzamide moiety at the C-terminal end of the molecule is another critical feature that contributes to its pharmacological potential. Benzamides are well-known for their ability to modulate enzyme activity and receptor binding, making them valuable scaffolds in drug design. The fluorine atom at the 4-position of the benzene ring further enhances the compound's metabolic stability and binding affinity. These structural elements collectively contribute to the compound's potential as a lead molecule in the development of novel therapeutic agents.

In recent years, there has been growing interest in exploring the pharmacological properties of heterocyclic compounds that incorporate both pyrazole and pyrimidine rings. These dual-ringed structures have shown promise in various therapeutic areas, including oncology, inflammation, and central nervous system disorders. The compound N-[3-cyclopropyl-1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl]-4-fluorobenzamide is no exception and has been studied for its potential biological activities.

One of the most notable areas of research involving this compound is its anti-inflammatory properties. Studies have demonstrated that derivatives of pyrazole and pyrimidine can inhibit key inflammatory pathways by modulating enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). The structural features of N-[3-cyclopropyl-1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yll] -4-fluorobenzamide, particularly the benzamide moiety and the fluorine substituent, are believed to contribute to its ability to interfere with these inflammatory pathways.

Evidence from preclinical studies suggests that this compound may also exhibit anticancer activity. The ability of heterocyclic compounds to disrupt cancer cell proliferation and induce apoptosis has been well-documented. The unique structural features of N-[3-cyclopropyl -1-(4,5-dimethyl -6 -oxo -1 ,6 -dih ydrop yrimidin -2 - yl ) - 1 H -pyrazol -5 - yl ] -< strong > 4-fluoroben zamide strong >] , including its ability to interact with specific cellular targets, makes it a promising candidate for further investigation in oncology research.

The synthesis of N-[3-cyclopropyl -1-(4 ,5-dimethyl -6 -oxo - 1 ,6 -dih ydrop yrimidin -2-y l ) - 1 H-p yrazol -5-y ll ] -< strong > 4-fluoroben zamide strong >] involves a multi-step process that requires careful optimization to ensure high yield and purity. The synthesis typically begins with the preparation of key intermediates such as 4 ,5-dimethylpyrimidine derivatives followed by condensation reactions with appropriate pyrazole precursors. The introduction of the cyclopropyl group and subsequent benzamide formation are critical steps that require precise control over reaction conditions.

The fluorine substituent at the 4-position of the benzene ring is incorporated during later stages of synthesis to enhance metabolic stability and binding affinity. Techniques such as nucleophilic aromatic substitution or metal-catalyzed cross-coupling reactions are commonly employed to introduce fluorine atoms into aromatic rings. These methods require careful selection of reagents and catalysts to minimize side reactions and ensure high selectivity.

In conclusion, N-[3-cyclopropyl - 1-( 4 ,5-dimethyl - 6-o x o - 1 ,6-di hydrop yrimidin e -2-y l ) - 1 H-p y ra z ol e s strong >]-< strong > 4-fl uorb enz amide strong > (CAS No: < strong >1203073- strong>< strong >11- strong>< strong >3 strong >) is a structurally complex organic compound with significant pharmacological potential. Its unique combination of functional groups makes it a promising lead molecule for further research in anti-inflammatory and anticancer therapies. The synthesis and optimization of this compound represent an important area of investigation in pharmaceutical chemistry.